Cas no 2229094-11-3 (4-methoxy-3-nitrobenzene-1-thiol)

• Product Name: 4-methoxy-3-nitrobenzene-1-thiol
• CAS No: 2229094-11-3
• MF: C₇H₇NO₃S
• MW: 185.200380563736
• CID: 5976276
• PubChem ID: 20488440
• Update Time: 2025-10-30

4-methoxy-3-nitrobenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-3-nitrobenzene-1-thiol
• EN300-1801470
• 2229094-11-3
• SCHEMBL11145397

• Inchi： 1S/C7H7NO3S/c1-11-7-3-2-5(12)4-6(7)8(9)10/h2-4,12H,1H3
• InChI Key： WWXROWUVLUUZMU-UHFFFAOYSA-N
• SMILES： SC1C=CC(=C(C=1)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 185.01466426g/mol
• Monoisotopic Mass: 185.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56Ų

Additional information on 4-methoxy-3-nitrobenzene-1-thiol

Comprehensive Overview of 4-Methoxy-3-nitrobenzene-1-thiol (CAS No. 2229094-11-3): Properties, Applications, and Industry Trends

4-Methoxy-3-nitrobenzene-1-thiol (CAS No. 2229094-11-3) is a specialized aromatic compound featuring a unique combination of methoxy, nitro, and thiol functional groups. This structurally distinct molecule has garnered significant attention in pharmaceutical intermediates, agrochemical synthesis, and materials science due to its versatile reactivity. The nitrobenzene-thiol backbone, modified with a methoxy substituent, enables selective transformations critical for constructing complex heterocycles and functionalized polymers. Researchers increasingly explore its role in click chemistry and covalent organic frameworks (COFs), aligning with the global demand for sustainable synthetic methodologies.

Recent studies highlight the compound’s utility in photoactive materials, where its electron-withdrawing nitro group and thiol-mediated surface binding enhance applications in optoelectronics. A 2023 Journal of Materials Chemistry report emphasized its potential in self-assembled monolayers (SAMs) for biosensors—a hot topic among nanotechnology enthusiasts. Meanwhile, the methoxy-3-nitrobenzene moiety’s stability under mild conditions makes it a candidate for green chemistry initiatives, addressing ESG (Environmental, Social, and Governance) metrics prioritized by chemical manufacturers.

From an analytical perspective, CAS 2229094-11-3 exhibits characteristic FTIR peaks at 2550 cm^-1 (S-H stretch) and 1520 cm^-1 (NO₂ asymmetric stretch), while HPLC-UV methods typically detect it at λ_max 290 nm. These properties are frequently queried in academic forums and patent databases, reflecting user interest in quality control protocols for high-purity batches. Notably, the compound’s solubility in polar aprotic solvents (e.g., DMF, DMSO) facilitates its use in cross-coupling reactions, a trending subject in organic synthesis tutorials.

Industry analysts correlate the growing market for 4-methoxy-3-nitrobenzene-1-thiol derivatives with advancements in drug discovery, particularly kinase inhibitor development. Patent filings from 2020–2023 reveal its incorporation into bioconjugation linkers for antibody-drug conjugates (ADCs), a sector projected to exceed $10 billion by 2026. This aligns with frequent search queries like "thiol-reactive bioconjugation reagents" and "nitroaromatic building blocks" on scientific search engines.

Environmental considerations are equally pivotal. The compound’s biodegradation pathways and ecotoxicity profile have become focal points, driven by regulatory shifts toward REACH compliance. Computational chemistry models (e.g., DFT calculations) predict favorable metabolic degradation via microbial oxidation—a topic gaining traction in environmental chemistry research circles. Such data responds to user searches on "sustainable aromatic synthesis" and "nitro compound safety."

In materials science, the thiol-nitro interaction enables precise surface functionalization of gold nanoparticles (AuNPs), a technique widely discussed in nanomedicine webinars. Startups are leveraging this chemistry to develop point-of-care diagnostics, capitalizing on the compound’s redox-active properties. These applications resonate with search trends around "thiol-based nanosensors" and "nitroaromatic probes."

Future prospects include exploring 4-methoxy-3-nitrobenzene-1-thiol in photocatalysis and energy storage systems, where its electron affinity could improve charge transfer efficiency. As industries prioritize molecular precision and functional diversity, this compound’s multifaceted chemistry positions it as a key player in next-generation innovations.